Cas no 53588-93-5 (2-Propenoic acid,3-(acetyloxy)-, methyl ester)

2-Propenoic acid,3-(acetyloxy)-, methyl ester structure
53588-93-5 structure
Product Name:2-Propenoic acid,3-(acetyloxy)-, methyl ester
CAS No:53588-93-5
MF:C6H8O4
MW:144.125322341919
CID:370960
PubChem ID:103807
Update Time:2025-04-19

2-Propenoic acid,3-(acetyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(acetyloxy)-, methyl ester
    • methyl 3-acetoxyacrylate
    • methyl (2E)-3-(acetyloxy)prop-2-enoate
    • methyl 3-(acetyloxy)prop-2-enoate
    • EINECS 258-652-9
    • 53588-93-5
    • DTXSID50968363
    • Inchi: 1S/C6H8O4/c1-5(7)10-4-3-6(8)9-2/h3-4H,1-2H3
    • InChI Key: MSQPGECJSAMXBT-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C=CC(=O)OC

Computed Properties

  • Exact Mass: 144.04224
  • Monoisotopic Mass: 144.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.124
  • Boiling Point: 174.8°Cat760mmHg
  • Flash Point: 79.8°C
  • Refractive Index: 1.435
  • PSA: 52.6
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